Cas no 253-66-7 (Cinnoline)

Cinnoline structure
Cinnoline structure
Product Name:Cinnoline
CAS No:253-66-7
MF:C8H6N2
MW:130.146641254425
MDL:MFCD00006812
CID:263933
PubChem ID:9208
Update Time:2025-04-19

Cinnoline Chemical and Physical Properties

Names and Identifiers

    • Cinnoline
    • 1,2-Benzodiazine
    • 1,2-Diazanaphthalene
    • benzodiazine
    • benzopyridazine
    • Benzo[c]pyridazine
    • alpha-Phenodiazine
    • .alpha.-Phenodiazine
    • N5KD6I506O
    • WCZVZNOTHYJIEI-UHFFFAOYSA-N
    • NSC58374
    • FCH831405
    • 2048AB
    • ZB011757
    • AX8121387
    • ST2412733
    • 6951-E
    • AS-40502
    • SCHEMBL18935280
    • NS00041493
    • SCHEMBL8197
    • CHEMBL479792
    • MFCD00006812
    • A877609
    • C8H6N2
    • FT-0631891
    • InChI=1/C8H6N2/c1-2-4-8-7(3-1)5-6-9-10-8/h1-6
    • CS-0155964
    • AKOS006228456
    • NSC-58374
    • 253-66-7
    • NSC 58374
    • UNII-N5KD6I506O
    • DTXSID60179943
    • EINECS 205-964-8
    • Q413130
    • CHEBI:36617
    • CINNOLINE [MI]
    • DB-046682
    • DTXCID20102434
    • hexahydrocinnoline
    • Benzo(c)pyridazine
    • MDL： MFCD00006812
    • Inchi： 1S/C8H6N2/c1-2-4-8-7(3-1)5-6-9-10-8/h1-6H
    • InChI Key： WCZVZNOTHYJIEI-UHFFFAOYSA-N
    • SMILES： N1C2C=CC=CC=2C=CN=1

Computed Properties

  • Exact Mass: 130.05300
  • Monoisotopic Mass: 130.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.1509 (rough estimate)
  • Melting Point: 38°; mp 40-41° (Morley); mp 24-25°
  • Boiling Point: 263.4°C at 760 mmHg
  • Refractive Index: 1.6231 (estimate)
  • PSA: 25.78000
  • LogP: 1.62980
  • pka: 2.37(at 20℃)

Cinnoline Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 2923
  • Packing Group：III
  • Safety Term：8
  • Packing Group：III
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：Sealed in dry,Room Temperature

Cinnoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cinnoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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Fluorochem
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Chemenu
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Chemenu
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 253-66-7 1
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 $1248 2021-08-05
Chemenu
CM192365-10g
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 $1870 2021-08-05
TRC
C274285-25mg
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 $ 280.00 2022-04-28
TRC
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 253-66-7
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 $ 465.00 2022-04-28
TRC
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 253-66-7
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 $ 745.00 2022-04-28

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